Cas no 2228965-11-3 (3-(2,6-difluorophenyl)-2-hydroxy-3-methylbutanoic acid)

• Product Name: 3-(2,6-difluorophenyl)-2-hydroxy-3-methylbutanoic acid
• CAS No: 2228965-11-3
• MF: C₁₁H₁₂F₂O₃
• MW: 230.207990646362
• CID: 6264823
• PubChem ID: 165680545
• Update Time: 2025-05-25

3-(2,6-difluorophenyl)-2-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-difluorophenyl)-2-hydroxy-3-methylbutanoic acid
• EN300-1815158
• 2228965-11-3

• Inchi： 1S/C11H12F2O3/c1-11(2,9(14)10(15)16)8-6(12)4-3-5-7(8)13/h3-5,9,14H,1-2H3,(H,15,16)
• InChI Key： JXSHQYGTNFUMDG-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(C)(C)C(C(=O)O)O)F

Computed Properties

• Exact Mass: 230.07545056g/mol
• Monoisotopic Mass: 230.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(2,6-difluorophenyl)-2-hydroxy-3-methylbutanoic acid

Introduction to 3-(2,6-difluorophenyl)-2-hydroxy-3-methylbutanoic acid (CAS No. 2228965-11-3)

3-(2,6-difluorophenyl)-2-hydroxy-3-methylbutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228965-11-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a 2,6-difluorophenyl moiety and a hydroxyl group at the second carbon position of a butanoic acid backbone, exhibits unique structural and functional properties that make it a promising candidate for various applications.

The molecular structure of 3-(2,6-difluorophenyl)-2-hydroxy-3-methylbutanoic acid consists of a fluorinated aromatic ring connected to a branched aliphatic chain. The presence of fluorine atoms at the 2 and 6 positions of the phenyl ring enhances the compound's metabolic stability and lipophilicity, which are critical factors in drug design. Additionally, the hydroxyl group introduces polarity and potential hydrogen bonding capabilities, influencing its interactions with biological targets.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced bioavailability and resistance to metabolic degradation. The 2,6-difluorophenyl substituent in this compound is particularly noteworthy, as it has been shown to improve binding affinity and selectivity in various pharmacological contexts. For instance, studies have demonstrated that fluorinated phenyl groups can modulate enzyme activity by altering electronic properties and steric hindrance around the active site.

3-(2,6-difluorophenyl)-2-hydroxy-3-methylbutanoic acid has been explored in several preclinical studies as a potential intermediate in the synthesis of novel therapeutic agents. Its unique structural features make it a versatile building block for drug discovery programs targeting neurological disorders, inflammatory diseases, and infectious pathogens. The hydroxyl group provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific biological applications.

One of the most compelling aspects of this compound is its potential role in developing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases. The fluorinated phenyl moiety can interact with key residues in the kinase active site, improving binding affinity while minimizing off-target effects. Furthermore, the presence of a hydroxyl group offers opportunities for covalent bond formation with biological targets, enhancing drug efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 3-(2,6-difluorophenyl)-2-hydroxy-3-methylbutanoic acid with high precision. Molecular docking simulations have revealed that this compound can effectively occupy binding pockets in target proteins with high selectivity. These findings suggest that it may serve as a lead compound for further optimization into potent therapeutic agents.

The synthesis of 3-(2,6-difluorophenyl)-2-hydroxy-3-methylbutanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluorinated phenyl group efficiently. Additionally, protecting group strategies have been utilized to safeguard sensitive functional groups during synthesis.

In conclusion, 3-(2,6-difluorophenyl)-2-hydroxy-3-methylbutanoic acid (CAS No. 2228965-11-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its ability to modulate biological pathways makes it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases.